Cas no 1094685-59-2 (3-(2,5-dibromothiophene-3-sulfonamido)propanoic acid)

• Product Name: 3-(2,5-dibromothiophene-3-sulfonamido)propanoic acid
• CAS No: 1094685-59-2
• MF: C₇H₇Br₂NO₄S₂
• MW: 393.072777986526
• CID: 5772415
• PubChem ID: 43091654
• Update Time: 2025-06-08

3-(2,5-dibromothiophene-3-sulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dibromothiophene-3-sulfonamido)propanoi c acid
• β-Alanine, N-[(2,5-dibromo-3-thienyl)sulfonyl]-
• 3-(2,5-dibromothiophene-3-sulfonamido)propanoic acid

• Inchi： 1S/C7H7Br2NO4S2/c8-5-3-4(7(9)15-5)16(13,14)10-2-1-6(11)12/h3,10H,1-2H2,(H,11,12)
• InChI Key： ZUTSPGDXCYXRSW-UHFFFAOYSA-N
• SMILES： S(C1=C(SC(Br)=C1)Br)(=O)(=O)NCCC(=O)O

Experimental Properties

• Density: 2.074±0.06 g/cm3(Predicted)
• Boiling Point: 528.4±60.0 °C(Predicted)
• pka: 4.11±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(2,5-dibromothiophene-3-sulfonamido)propanoic acid

Introduction to 3-(2,5-dibromothiophene-3-sulfonamido)propanoic acid (CAS No. 1094685-59-2)

3-(2,5-dibromothiophene-3-sulfonamido)propanoic acid (CAS No. 1094685-59-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its complex structure, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The molecular structure of 3-(2,5-dibromothiophene-3-sulfonamido)propanoic acid is composed of a thiophene ring substituted with bromine atoms and a sulfonamide group attached to a propionic acid chain. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an intriguing subject for both academic research and industrial applications.

In the realm of medicinal chemistry, 3-(2,5-dibromothiophene-3-sulfonamido)propanoic acid has been explored for its potential therapeutic applications. Recent studies have shown that this compound exhibits significant biological activity, particularly in the inhibition of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of certain kinases, which are key targets in the treatment of various cancers and inflammatory diseases.

Beyond its potential as a therapeutic agent, 3-(2,5-dibromothiophene-3-sulfonamido)propanoic acid has also been investigated for its use in materials science. The unique electronic properties of the thiophene ring and the sulfonamide group make it an attractive candidate for the development of organic semiconductors and other advanced materials. Studies have demonstrated that this compound can be used to create highly efficient organic photovoltaic devices and field-effect transistors, which are crucial components in modern electronics.

The synthesis of 3-(2,5-dibromothiophene-3-sulfonamido)propanoic acid involves several well-defined steps that ensure high purity and yield. Typically, the process begins with the bromination of thiophene followed by sulfonation and subsequent coupling with propionic acid. Advanced synthetic techniques such as microwave-assisted synthesis have been employed to optimize the reaction conditions, leading to improved efficiency and reduced environmental impact.

In terms of safety and handling, it is important to note that while 3-(2,5-dibromothiophene-3-sulfonamido)propanoic acid is not classified as a hazardous material, proper precautions should be taken during its handling and storage. This includes using appropriate personal protective equipment (PPE) and ensuring that it is stored in a well-ventilated area away from incompatible substances.

The future prospects for 3-(2,5-dibromothiophene-3-sulfonamido)propanoic acid are promising. Ongoing research continues to uncover new applications and potential uses for this compound. For example, recent studies have explored its role in drug delivery systems, where its ability to form stable complexes with other molecules could enhance the efficacy and bioavailability of therapeutic agents.

In conclusion, 3-(2,5-dibromothiophene-3-sulfonamido)propanoic acid (CAS No. 1094685-59-2) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique chemical structure and properties make it a valuable asset for researchers and industry professionals alike. As further research continues to unfold, it is likely that this compound will play an increasingly important role in advancing various fields of science and technology.